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Introduction

Grape downy mildew, caused by the oomycete Plasmopara viticola, is a devastating disease in
viticulture worldwide, leading to significant crop losses. Effective management strategies are
crucial for maintaining grape yield and quality. Fluoxapiprolin, a novel fungicide, offers a
unique mode of action for controlling downy mildew. This document provides detailed
application notes and experimental protocols for researchers and scientists evaluating the
efficacy of Fluoxapiprolin.

Fluoxapiprolin is the active ingredient in products such as Xivana® Prime.[1] It represents a
new mode of action, classified under the Fungicide Resistance Action Committee (FRAC)
Group 49.[2][3] This novel classification makes it a valuable tool for resistance management
programs in vineyards.[2][4] Fluoxapiprolin is effective against all stages of the downy mildew
lifecycle, providing long-lasting protection for 10 to 21 days.[5][4]

Data Presentation

While specific quantitative data from peer-reviewed field trials for Fluoxapiprolin are not
readily available in the public domain, the following table summarizes the reported performance
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characteristics based on technical information and viticulturist reports. This table is intended to
serve as a guide for expected efficacy.

Table 1: Performance Characteristics of Fluoxapiprolin in Grape Downy Mildew Management
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Parameter

Observation

Source

Active Ingredient

Fluoxapiprolin (20 g/L)

Trade Name Example

Xivana® Prime

(51142

49 (Oxysterol binding protein

FRAC Grou 2][3
P inhibitor) 21E3]
Provides excellent and reliable
control of downy mildew.[1]
Efficacy Acts on all stages of the [1112114]

Plasmopara viticola lifecycle.

[2]14]

Application Rate

37.5 - 50 mL per 100 L of

water

[4]

Application Window

From 10 cm shoots (E-L 12) to
7 mm berries (pre-bunch
closure, E-L 31)

[2]14]

Control Duration

10 to 21 days, depending on
disease pressure and vine

growth rate

[4]

Rainfastness

Reported to have very good

rainfastness

[3]

Resistance Management

Recommended to be used in a
tank mix with a registered
protectant fungicide from a
different mode of action group.
[6] No more than two
applications per season are

advised.

[6]

Adjuvant Requirement

Essential for effective control.
Recommended adjuvants
include Maxx®, Pulse®
Penetrant, Hasten®, or
Agridex®.

[2]
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Excellent compatibility with
o other products for powdery
Compatibility ) ) [2]
mildew, botrytis bunch rot, and

light brown apple moth control.

Use no later than E-L 31

(berries pea-size, not > 7 mm
Pre-Harvest Interval (PHI) ) ] [6]

diameter) for grapes destined

for export wine.

Experimental Protocols

The following protocols outline methodologies for conducting field and laboratory experiments
to evaluate the efficacy of Fluoxapiprolin against grape downy mildew.

Protocol 1: Field Efficacy Trial

1. Objective: To evaluate the efficacy of Fluoxapiprolin in controlling grape downy mildew
under field conditions and to compare its performance with standard fungicide treatments and
an untreated control.

2. Experimental Design:
e Design: Randomized Complete Block Design (RCBD).
» Replicates: Minimum of 4 replicates per treatment.

e Plot Size: Each plot should consist of a minimum of 3-5 adjacent vines. A buffer row or
untreated vines should separate plots to minimize spray drift.

3. Treatments:
o Untreated Control (water spray).

e Fluoxapiprolin at two rates (e.g., 37.5 mL/100 L and 50 mL/100 L) + recommended
adjuvant.
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Standard Fungicide 1 (e.g., a product with a different mode of action, such as one containing
mancozeb or copper).

Standard Fungicide 2 (e.g., another commonly used systemic fungicide).

Fluoxapiprolin tank-mixed with a protectant fungicide.

. Application:

Equipment: Calibrated backpack sprayer or research plot sprayer to ensure uniform
coverage.

Timing: Applications should be preventative, initiated before the onset of disease or at the
very first sign of symptoms. The application window is typically from the 10 cm shoot stage
(E-L 12) to pre-bunch closure (E-L 31).[2][4]

Frequency: Follow a 10-14 day spray interval, adjusting for weather conditions and disease
pressure.

. Inoculation (if necessary):

If natural infection is low, artificial inoculation can be performed. Prepare a sporangial
suspension of Plasmopara viticola (e.g., 1 x 10"4 sporangia/mL in distilled water).

Apply the suspension to the abaxial (lower) leaf surface in the evening to ensure a period of
leaf wetness.

. Disease Assessment:

Timing: Conduct assessments 7-10 days after the final application or at key phenological
stages.

Method: Randomly select 25-50 leaves and 10-25 bunches per plot.

Disease Incidence: Calculate the percentage of leaves or bunches showing any downy
mildew symptoms.
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o Disease Severity: Use a standardized disease rating scale to estimate the percentage of leaf
or bunch area affected. A diagrammatic scale with severity levels of 1, 3, 6, 12, 25, 50, and
75% can be used for leaves.

o Data to Collect:
o Percent Disease Incidence (PDI) on leaves and bunches.
o Percent Disease Severity (PDS) on leaves and bunches.

o Area Under the Disease Progress Curve (AUDPC) can be calculated from multiple

assessments over time.
7. Data Analysis:
o Perform Analysis of Variance (ANOVA) on the collected data (PDI, PDS, AUDPC).

o Use a mean separation test (e.g., Tukey's HSD or Fisher's LSD) to determine significant
differences between treatments (p < 0.05).

Protocol 2: Laboratory Bioassay (Leaf Disc Method)

1. Objective: To determine the in-vitro efficacy of Fluoxapiprolin against Plasmopara viticola
on grapevine leaf discs.

2. Materials:

o Healthy, young, fully expanded grapevine leaves (susceptible variety).
o Fluoxapiprolin analytical standard.

» Plasmopara viticola sporangial suspension.

o Petri dishes, filter paper, sterile distilled water.

e Cork borer (15-20 mm diameter).

3. Methodology:
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» Leaf Disc Preparation: Collect healthy leaves, wash with sterile water, and use a cork borer
to cut discs.

» Treatment Application: Prepare serial dilutions of Fluoxapiprolin in water. Place leaf discs
abaxial side up on moist filter paper in Petri dishes. Apply a known volume (e.g., 20 pL) of
each fungicide dilution to the center of the leaf disc and spread evenly. Include a water-only
control. Allow the treatment to dry.

 Inoculation: Apply a droplet (e.g., 10 uL) of the P. viticola sporangial suspension (e.g., 5 x
1074 sporangia/mL) to the center of each treated leaf disc.

 Incubation: Incubate the Petri dishes in a controlled environment chamber at approximately
20-22°C with a photoperiod (e.g., 16h light / 8h dark) for 5-7 days. Maintain high humidity.

o Assessment: Observe the leaf discs under a stereomicroscope. Assess the presence or
absence of sporulation. The efficacy can be quantified by calculating the percentage of
inhibition of sporulation compared to the untreated control.

o Data Analysis: Calculate the EC50 (Effective Concentration to inhibit 50% of sporulation)
value for Fluoxapiprolin using probit analysis.

Visualizations

The following diagrams illustrate the experimental workflow and a logical approach to an
integrated downy mildew management program incorporating Fluoxapiprolin.
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Randomized Complete Block Design (RCBD)

(min. 4 replicates)
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Treatments
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i
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(Leaves & Bunches)

Data Analysis
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(e.g., Tukey's HSD)

Determine Efficacy & Significance

Click to download full resolution via product page

Caption: Experimental workflow for a field efficacy trial of Fluoxapiprolin.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b13439095?utm_src=pdf-body-img
https://www.benchchem.com/product/b13439095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13439095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Monitoring & Prevention
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Early Season (Pre-bloom to Bloom)

Protectant Fungicide Spray

(e.g., Mancozeb)

Critical Protection Period (Bloom to Pre-Bunch Closure)

Y

Fluoxapiprolin (FRAC 49) + Protectant
(Max 2 applications)

:

Rotate with Fungicide from a Different FRAC Group

Late Season (Post-Bunch Closure)

Protectant Fungicide Sprays as needed

Click to download full resolution via product page

Caption: Integrated strategy for grape downy mildew management using Fluoxapiprolin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Fluoxapiprolin in Managing Downy
Mildew in Grapes: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13439095#application-of-fluoxapiprolin-
in-managing-downy-mildew-in-grapes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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